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Compound of Interest

Compound Name: Basic Blue 3

CAS No.: 33203-82-6

Cat. No.: B1194387

Get Quote

Content Type: Technical Reference & Experimental Guide Subject: C.I.[1][2][3] Basic Blue 3
(Oxazine Class) Audience: Pharmaceutical Researchers, Analytical Scientists, and

Toxicologists[2]

Part 1: Executive Summary
Basic Blue 3 (CAS 4444-00-3), chemically identified as 7-(diethylamino)-N,N-diethyl-3H-

phenoxazin-3-iminium chloride, is a cationic oxazine dye of significant utility in both industrial

and bio-analytical contexts.[2] While historically predominant in textile applications (acrylics), its

high affinity for nucleic acids and cationic nature has elevated its status as a functional probe in

biomedical research.[2]

For drug development professionals, Basic Blue 3 serves two critical roles:

Bio-analytical Probe: Its strong electrostatic interaction with negatively charged cellular

components (DNA/RNA) makes it a vital tool for histology and rapid cell typing.

Toxicological Model: Due to its oxazine core, it acts as a surrogate for studying the oxidative

stress mechanisms and transport kinetics of cationic amphiphilic drugs (CADs).
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This guide synthesizes the physicochemical architecture, validated analytical protocols, and

biological interaction mechanisms of Basic Blue 3 to support high-integrity research workflows.

[2]

Part 2: Chemical Architecture & Stability[2]
Structural Identity
Basic Blue 3 belongs to the oxazine chromophore class. Its core structure features a

phenoxazine ring system, which is planar and highly conjugated, responsible for its brilliant

blue emission (

).[2]

Property Specification

CAS Number 4444-00-3 (Chloride Salt)

Color Index C.I. 51004

Formula

Molar Mass 359.89 g/mol

Solubility
Soluble in water (40 g/L), Ethanol; Insoluble in

non-polar solvents.[1][2][3]

pKa
Stable in acidic to neutral pH; precipitates in

strong alkali.

Synthesis Pathway (Graphviz Visualization)
The synthesis typically involves the nitrosation of 3-(diethylamino)phenol followed by

condensation.[1][2] Understanding this pathway is crucial for identifying potential impurities

(e.g., unreacted phenols) in reagent-grade batches.[2]
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Figure 1: Synthetic route for Basic Blue 3 via nitrosation-condensation, highlighting key

reaction nodes.[2]

Part 3: Analytical Methodologies
Quantifying Basic Blue 3 in biological matrices or formulation buffers is challenging due to its

permanent positive charge, which causes severe peak tailing on standard C18 silica columns.

[2]

High-Performance Liquid Chromatography (HPLC)
Challenge: Silanol interactions on C18 columns retain cationic dyes irreversibly. Solution: Use

Ion-Pairing Chromatography or Bridge Ion Separation Technology (BIST).[2][4]

Protocol: Optimized Ion-Pairing HPLC Method
Column: C18 Reverse Phase (e.g., 4.6 × 150 mm, 5 µm).[2]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Ion-pairing agent).[2]

Mobile Phase B: Acetonitrile (ACN).

Gradient:

0-2 min: 10% B[2]

2-15 min: Linear ramp to 90% B

15-20 min: Hold 90% B
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Flow Rate: 1.0 mL/min.[2][4]

Detection: UV-Vis at 654 nm (quantitation) and 280 nm (impurity profiling).[2]

Expert Insight: The addition of TFA or an ionic liquid (e.g., BMIm[NTf2]) suppresses the silanol

effect, sharpening the peak shape for precise integration [1][2].[2]

Spectroscopic Quantitation
For rapid concentration checks, UV-Vis spectroscopy is the standard.[2]

Solvent: Distilled Water or 50% Ethanol.[2]

Linear Range: 0.5 – 20 µg/mL.[2]

Extinction Coefficient (

):

at 654 nm.[2][5]

Part 4: Biological Interaction & Toxicity[2]
Mechanism of Action: Nucleic Acid Binding
Basic Blue 3 functions as an intercalating agent or groove binder depending on DNA topology.

[2] Its planar structure allows insertion between base pairs, while the diethylamino tails stabilize

the complex via van der Waals forces.[2]

Cellular Toxicity Pathway
In drug development, Basic Blue 3 is often used to model cationic toxicity.[2] It accumulates in

mitochondria due to the membrane potential (
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), leading to oxidative stress.[2]
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Figure 2: Cellular uptake and toxicity cascade of Basic Blue 3, emphasizing mitochondrial

accumulation.[2]

Toxicology Data Summary
Researchers must handle this compound with care.[2] It is not merely a dye but a bioactive

agent.[2][6]
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Endpoint Result Significance

Acute Oral
Toxic (

varies by species)

Harmful if swallowed; standard

PPE required.[2]

Genotoxicity Positive (Rat Hepatocytes)
Induces unscheduled DNA

synthesis [3].[6]

Aquatic Tox High
Significant risk to aquatic life;

waste must be incinerated.

Eye Irritation Severe
Cationic dyes can cause

corneal necrosis.[7]

Part 5: Experimental Protocols
Protocol A: Preparation of High-Purity Stock for Cell
Staining
Commercial dyes often contain salts (NaCl/Na2SO4) that affect osmotic balance in cell culture.

[2]

Dissolution: Dissolve 1.0 g Basic Blue 3 in 50 mL Ethanol (warm to 40°C).

Filtration: Pass through a 0.22 µm PTFE syringe filter to remove insoluble particulates.[2]

Recrystallization: Add the filtrate dropwise into 200 mL cold Diethyl Ether while stirring. The

dye will precipitate.[6]

Collection: Centrifuge at 5000 x g for 10 min. Discard supernatant.

Drying: Dry the pellet under vacuum at room temperature for 24 hours.

Validation: Verify purity via HPLC (Method 3.1). Target >98%.

Protocol B: Molecularly Imprinted Polymer (MIP)
Extraction
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For researchers isolating Basic Blue 3 from complex fluids (e.g., wastewater or serum).[2]

Template: Basic Blue 3 (0.5 mmol).

Monomer: Methacrylic acid (MAA) (2.0 mmol).

Cross-linker: EGDMA (10 mmol).

Initiator: AIBN (30 mg).

Polymerization: Dissolve in acetonitrile, purge with

, heat at 60°C for 24h.

Wash: Soxhlet extraction with Methanol/Acetic Acid (9:1) to remove the template.

Result: A polymer matrix with specific nanocavities for Basic Blue 3 re-binding [4].[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-cas-4444-00-3
https://www.basicdye.com/product/en/BasicBlue3.html
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-cas-4444-00-3
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-cas-4444-00-3
https://www.basicdye.com/product/en/BasicBlue3.html
https://sielc.com/wp-content/uploads/2022/12/Basic-Dye-Analysis-by-HPLC_070723.pdf
https://www.sielc.com/
https://www.basicdye.com/product/en/BasicBlue3.html
https://www.basicdye.com/product/en/BasicBlue3.html
https://www.basicdye.com/product/en/BasicBlue3.html
https://www.researchgate.net/publication/303837887
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-cas-4444-00-3
https://www.mdpi.com/1420-3049/24/13/2458
https://www.benchchem.com/product/b1194387/docs?utm_src=pdf-body#technical-monograph-basic-blue-3-cas-4444-00-3
https://pubchem.ncbi.nlm.nih.gov/compound/118408
https://www.benchchem.com/product/b1194387?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194387?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. worlddyevariety.com [worlddyevariety.com]

2. basicdye.com [basicdye.com]

3. Basic Blue 3|Cationic Turquoise Blue X-GB|CAS No:4444-00-3 - Basic dye
[chinainterdyes.com]

4. sielc.com [sielc.com]

5. 基本蓝3 Dye content 25 % | Sigma-Aldrich [sigmaaldrich.com]

6. Basic Blue 3 | 6703-67-9 | Benchchem [benchchem.com]

7. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Technical Monograph: Basic Blue 3 (CAS 4444-00-3)].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194387/docs#technical-monograph-basic-blue-3-
cas-4444-00-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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